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Gelsevirine Gelsevirine
Brand Name: Vulcanchem
CAS No.: 38990-03-3
VCID: VC0199093
InChI: InChI=1S/C21H24N2O3/c1-4-20-11-22(2)17-12-10-26-16(9-14(12)20)21(18(17)20)13-7-5-6-8-15(13)23(25-3)19(21)24/h4-8,12,14,16-18H,1,9-11H2,2-3H3/t12?,14-,16+,17-,18+,20?,21+/m1/s1
SMILES: CN1CC2(C3CC4C5(C2C1C3CO4)C6=CC=CC=C6N(C5=O)OC)C=C
Molecular Formula: C21H24N2O3
Molecular Weight: 352.4 g/mol

Gelsevirine

CAS No.: 38990-03-3

Reference Standards

VCID: VC0199093

Molecular Formula: C21H24N2O3

Molecular Weight: 352.4 g/mol

Gelsevirine - 38990-03-3

CAS No. 38990-03-3
Product Name Gelsevirine
Molecular Formula C21H24N2O3
Molecular Weight 352.4 g/mol
IUPAC Name (1R,5S,6S,7S,8S)-2-ethenyl-1'-methoxy-4-methylspiro[9-oxa-4-azatetracyclo[6.3.1.02,6.05,11]dodecane-7,3'-indole]-2'-one
Standard InChI InChI=1S/C21H24N2O3/c1-4-20-11-22(2)17-12-10-26-16(9-14(12)20)21(18(17)20)13-7-5-6-8-15(13)23(25-3)19(21)24/h4-8,12,14,16-18H,1,9-11H2,2-3H3/t12?,14-,16+,17-,18+,20?,21+/m1/s1
Standard InChIKey SSSCMFCWHWCCEH-LGUFPRDESA-N
Isomeric SMILES CN1CC2([C@@H]3C[C@H]4[C@]5([C@H]2[C@H]1C3CO4)C6=CC=CC=C6N(C5=O)OC)C=C
SMILES CN1CC2(C3CC4C5(C2C1C3CO4)C6=CC=CC=C6N(C5=O)OC)C=C
Canonical SMILES CN1CC2(C3CC4C5(C2C1C3CO4)C6=CC=CC=C6N(C5=O)OC)C=C
Appearance Solid
PubChem Compound 5491636
Last Modified Nov 11 2021
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